BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Properties of 5-Propylnonane

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 5-Propylnonane
CAS No.: 998-35-6
Cat. No.: B3059404
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 5-
Propylnonane (CAS No: 998-35-6), a branched alkane with the chemical formula C12H26.
The information presented is intended to support research, development, and quality control
activities where this compound is utilized.

Quantitative Data Summary

The physical properties of 5-Propylnonane are summarized in the table below. These values
have been aggregated from various chemical data sources.
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Physical Property Value Source(s)
Molecular Weight 170.33 g/mol [1112][3]
Boiling Point 197 °C [2][4]
Melting Point -50.8 °C (estimate) [11[2]
Density 0.7511 g/cm3 [1112]
0.756 g/mL [4]

Refractive Index

1.4217

[2]

1.423

[4]

Exact Mass

170.203450829 Da

[1]3]

Molecular Formula

C12H26

[2]14]

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key
physical properties of liquid alkanes like 5-Propylnonane.

Determination of Boiling Point (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[5] The Thiele tube method is a common and efficient technique for determining the
boiling point of a small sample of liquid.[6]

Apparatus:

e Thiele tube

e Thermometer

o Capillary tube (sealed at one end)

e Small test tube
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Heating source (e.g., Bunsen burner or oil bath)

Sample of 5-Propylnonane

Procedure:

A few drops of the liquid sample are placed into a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the small test tube containing
the sample.

The small test tube is attached to a thermometer.

The thermometer and test tube assembly are placed in a Thiele tube containing a high-
boiling point liquid (e.g., mineral oil).

The Thiele tube is gently heated. As the temperature rises, the air trapped in the capillary
tube will expand and escape as bubbles.

Heating is continued until a continuous stream of bubbles emerges from the capillary tube.
This indicates that the liquid has reached its boiling point.

The heat source is then removed, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density (Vibrating Tube Densimeter)

The density of a substance is its mass per unit volume. A vibrating tube densimeter is a precise

instrument for measuring the density of liquids.

Apparatus:

Vibrating tube densimeter

Syringe for sample injection

Sample of 5-Propylnonane
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o Thermostat for temperature control
Procedure:

e The instrument is calibrated using a reference substance with a known density (e.g., dry air
and pure water).

o The U-shaped tube within the densimeter is filled with the liquid sample.
e The tube is electronically excited to vibrate at its natural frequency.
e The instrument measures the period of oscillation of the tube.

e The density of the sample is calculated from the period of oscillation, as the two are directly
related. The measurement is temperature-dependent, so the temperature is precisely
controlled by a thermostat.[7][8]

Determination of Refractive Index (Abbe Refractometer)

The refractive index of a substance is a dimensionless number that describes how fast light
travels through the material.[9] It is a characteristic property of a substance and can be used
for identification and purity assessment.[9]

Apparatus:

Abbe refractometer

Light source (typically a sodium D-line source)

Dropper

Sample of 5-Propylnonane

Thermostat for temperature control
Procedure:

e The prism of the refractometer is cleaned and calibrated using a standard liquid with a
known refractive index.
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o Afew drops of the liquid sample are placed on the surface of the measuring prism.
e The prisms are closed and the light source is positioned to illuminate the sample.

e The user looks through the eyepiece and adjusts the control knob until the boundary
between the light and dark fields is sharp and coincides with the crosshairs.

o The refractive index is read directly from the instrument's scale.

o The temperature should be controlled and recorded as the refractive index is temperature-
dependent.[10][11]

Visualizations
Experimental Workflow for Boiling Point Determination

The following diagram illustrates the general workflow for determining the boiling point of a
liquid using the Thiele tube method.

Sample Preparation Apparatus Setup Measurement End

Gently Heat Observe Continuous Remove Heat and Record Temperature End
Thiele Tube Stream of Bubbles Allow to Cool at Liquid Entry.

Add Sample to Insert Inverted Attach Test Tube
Small Test Tube Capillary Tube to Thermometer

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination using the Thiele Tube Method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. echemi.com [echemi.com]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://m.youtube.com/watch?v=x-GvJKjmoGU
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://www.benchchem.com/product/b3059404/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-physical-properties-of-5-propylnonane
https://www.benchchem.com/product/b3059404?utm_src=pdf-custom-synthesis#bc-rfq
https://www.echemi.com/products/pid_Rock37135-5-propylnonane.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3059404?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 2. 5-propylnonane | 998-35-6 [m.chemicalbook.com]
e 3. 5-Propylnonane | C12H26 | CID 523231 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 4. 5-propylnonane [stenutz.eu]

o 5. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

e 6. chem.libretexts.org [chem.libretexts.org]
e 7. researchgate.net [researchgate.net]

e 8. researchgate.net [researchgate.net]

e 9. athabascau.ca [athabascau.ca]

e 10. m.youtube.com [m.youtube.com]

e 11. davjalandhar.com [davjalandhar.com]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 5-Propylnonane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3059404/docs#an-in-depth-technical-guide-to-the-
physical-properties-of-5-propylnonane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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